Cas no 1804246-13-6 (2-(3-Chloropropanoyl)-3-(methylthio)benzoic acid)

• Product Name: 2-(3-Chloropropanoyl)-3-(methylthio)benzoic acid
• CAS No: 1804246-13-6
• MF: C₁₁H₁₁ClO₃S
• MW: 258.721241235733
• CID: 4949215
• Update Time: 2025-05-19

2-(3-Chloropropanoyl)-3-(methylthio)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropanoyl)-3-(methylthio)benzoic acid

• Inchi： 1S/C11H11ClO3S/c1-16-9-4-2-3-7(11(14)15)10(9)8(13)5-6-12/h2-4H,5-6H2,1H3,(H,14,15)
• InChI Key： VCFZOMAASCVBPC-UHFFFAOYSA-N
• SMILES： ClCCC(C1C(=CC=CC=1C(=O)O)SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 270
• XLogP3: 2.2
• Topological Polar Surface Area: 79.7

Additional information on 2-(3-Chloropropanoyl)-3-(methylthio)benzoic acid

Comprehensive Overview of 2-(3-Chloropropanoyl)-3-(methylthio)benzoic acid (CAS No. 1804246-13-6)

2-(3-Chloropropanoyl)-3-(methylthio)benzoic acid (CAS No. 1804246-13-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloropropanoyl and methylthio functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for its synthetic applications, physicochemical properties, and safety profile, making it a subject of ongoing scientific exploration.

The molecular structure of 2-(3-Chloropropanoyl)-3-(methylthio)benzoic acid combines a benzoic acid backbone with a 3-chloropropanoyl substituent at the 2-position and a methylthio group at the 3-position. This arrangement imparts distinct reactivity, enabling its use in cross-coupling reactions and heterocycle formation. Recent studies highlight its potential in developing enzyme inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic compounds in the post-pandemic era.

In the context of green chemistry, 2-(3-Chloropropanoyl)-3-(methylthio)benzoic acid has been evaluated for its compatibility with sustainable synthesis methods. Researchers are increasingly focusing on solvent-free reactions and catalytic processes to minimize environmental impact, a trend reflected in the compound's evolving applications. Its stability under mild conditions and compatibility with biocatalysts further enhance its appeal in eco-friendly manufacturing.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize 2-(3-Chloropropanoyl)-3-(methylthio)benzoic acid. These methods ensure high purity and batch consistency, critical for regulatory compliance in pharmaceutical development. The compound's logP value and aqueous solubility are also frequently studied, as they influence its bioavailability and formulation strategies.

From a commercial perspective, 2-(3-Chloropropanoyl)-3-(methylthio)benzoic acid is supplied by leading fine chemical manufacturers under stringent quality control protocols. Its cost-effectiveness and scalability make it a preferred choice for industrial applications. Recent patents disclose its utility in crop protection formulations, addressing the agricultural sector's need for pest-resistant solutions.

Future research directions for 2-(3-Chloropropanoyl)-3-(methylthio)benzoic acid may explore its structure-activity relationships in drug design or its role in material science. As computational tools like AI-driven molecular modeling advance, the compound's potential applications could expand into personalized medicine and smart materials, reflecting broader technological trends.